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Compound Name: ZWA4864 free base

Cat. No.: B8216099

For Researchers, Scientists, and Drug Development Professionals

Abstract

Z\W4864 is a potent and selective orally active inhibitor of the (3-catenin/B-Cell lymphoma 9
(BCL9) protein-protein interaction, a critical node in the Wnt signaling pathway.[1] Proper
preparation of ZW4864 free base stock solutions is crucial for accurate and reproducible
experimental results in both in vitro and in vivo studies. This document provides a detailed
protocol for the preparation, storage, and handling of ZW4864 free base stock solutions, along
with relevant chemical and physical properties and a diagram of the targeted signaling
pathway.

Introduction to ZW4864

Z\W4864 is a small molecule inhibitor that selectively disrupts the interaction between (-catenin
and BCL9, thereby inhibiting the transcription of Wnt target genes.[1] Aberrant activation of the
Wnt/B-catenin signaling pathway is implicated in the development and progression of
numerous cancers. ZW4864 serves as a valuable chemical probe for studying [3-catenin-
related biology and as a potential therapeutic agent.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of ZW4864 is essential for its effective
use in experimental settings.
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Property Value Reference
Molecular Formula C33H42N6O3 [2]
Molecular Weight 570.73 g/mol [2]
Appearance Solid powder [2]

CAS Number 2632259-92-6

Solubility Specifications

Z\W4864 exhibits good solubility in a variety of common laboratory solvents. It is crucial to use
high-purity, anhydrous solvents to ensure maximum solubility and stability of the compound.

Solvent Solubility Notes

A common solvent for
DMSO > 2.08 mg/mL preparing high-concentration
stock solutions.

_ Z\W4864 displays significant
Aqueous Solutions >3 mM o
aqueous solubility.
) Suitable for certain in vivo
Saline (0.9% NacCl) Completely soluble at 2 mg/mL o
applications.
) An alternative solvent system
EtOH/Saline (5/95) Completely soluble at 2 mg/mL o )
for in vivo studies.
DMSO/Tween-80/H20 A formulation used for in vivo
Completely soluble at 2 mg/mL o )
(10/10/80) administration.

Experimental Protocols
Preparation of a 10 mM ZW4864 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of ZW4864 free base in
dimethyl sulfoxide (DMSQO), a common starting point for most in vitro experiments.

Materials:
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e ZWA4864 free base (solid powder)

e Anhydrous, high-purity DMSO
 Sterile microcentrifuge tubes or vials
o Calibrated analytical balance

e \Vortex mixer

e Sonicator (optional)

o Water bath (optional)

Procedure:

e Pre-handling: Before opening, briefly centrifuge the vial of ZW4864 powder to ensure all the
material is at the bottom.

e Weighing: Carefully weigh the desired amount of ZW4864 powder. For 1 mL of a 10 mM
stock solution, you will need 5.71 mg of ZW4864 (Molecular Weight: 570.73 g/mol ).

¢ Dissolution:

o Add the appropriate volume of anhydrous DMSO to the vial containing the ZW4864
powder.

o Vortex the solution for 1-2 minutes to facilitate dissolution.
o Visually inspect the solution to ensure it is clear and free of any particulate matter.

 Aiding Dissolution (if necessary): If the compound does not fully dissolve, the following steps
can be taken:

o Gentle Warming: Warm the vial in a water bath at 37°C for 5-10 minutes and vortex again.
Avoid excessive heat, as it may degrade the compound.

o Sonication: Place the vial in a sonicator bath for 5-10 minutes.
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o Storage:

o Once the ZW4864 is completely dissolved, aliquot the stock solution into single-use
volumes in sterile microcentrifuge tubes. This will prevent degradation from repeated
freeze-thaw cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).

Preparation of Working Solutions for In Vitro Assays

For cell-based assays, the DMSO stock solution is further diluted into the cell culture medium.
It is important to ensure that the final concentration of DMSO is not toxic to the cells (typically <
0.1%).

Procedure:

o Perform serial dilutions of the 10 mM DMSO stock solution in DMSO to create intermediate

stock concentrations.
e Add the final diluted DMSO sample to your aqueous buffer or cell culture medium.

» Always include a vehicle control (medium with the same final concentration of DMSO) in

your experiments.

Visualizations
Z\W4864 Mechanism of Action in the Wnt/3-catenin
Signaling Pathway
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ZW4864 Inhibition of the Wnt/(3-catenin Signhaling Pathway
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Caption: ZW4864 inhibits the interaction between 3-catenin and BCL9 in the nucleus.
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Experimental Workflow for ZW4864 Stock Solution
Preparation

Workflow for Preparing ZW4864 Stock Solution

Weigh ZW4864
Free Base Powder

Add Anhydrous DMSO

Vortex to Dissolve

Is it fully
dissolved?

Aliquot into Gentle Warming (37°C)
Single-Use Tubes and/or Sonication

Store at -20°C or -80°C
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Caption: A stepwise workflow for the preparation of ZW4864 stock solution.

Troubleshooting

Issue

Possible Cause

Recommendation

Precipitation upon dilution in

agueous buffer

The compound's solubility limit
in the aqueous medium has

been exceeded.

Make the initial serial dilutions
in DMSO before adding to the
aqueous medium. Ensure the
final DMSO concentration is
low (e.g., <0.1%).

Compound will not dissolve in
DMSO

The concentration is above the
solubility limit. The DMSO may

have absorbed water.

Try gentle warming (37°C) or
sonication. Use fresh,
anhydrous DMSO.

Loss of compound activity over

time

Improper storage or repeated

freeze-thaw cycles.

Aliguot the stock solution into
single-use volumes and store
at -80°C for long-term stability.

For further information or specific applications, it is recommended to consult the relevant

product data sheets and published literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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